Cas no 957465-19-9 (3',6-di-O-sinapoylsucrose)

• Product Name: 3',6-di-O-sinapoylsucrose
• CAS No: 957465-19-9
• MF: C₃₄H₄₂O₁₉
• MW: 754.68589258194
• CID: 2004740
• Update Time: 2025-03-10

3',6-di-O-sinapoylsucrose Chemical and Physical Properties

Names and Identifiers

• 3',6-di-O-sinapoylsucrose
• α-D-Glucopyranoside, 6-O-[3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-fructofuranosyl, 3-[3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]

• Inchi： 1S/C34H42O19/c1-45-18-9-16(10-19(46-2)26(18)39)5-7-24(37)49-14-23-29(42)32(44)34(15-36,52-23)53-33-30(43)31(28(41)22(13-35)50-33)51-25(38)8-6-17-11-20(47-3)27(40)21(12-17)48-4/h5-12,22-23,28-33,35-36,39-44H,13-15H2,1-4H3/t22-,23-,28-,29-,30-,31+,32+,33-,34+/m1/s1
• InChI Key： BLUBRLPOVKKUGF-DJUDWIIFSA-N
• SMILES： O([C@@]1(O[C@H](COC(=O)C=CC2=CC(OC)=C(O)C(OC)=C2)[C@@H](O)[C@@H]1O)CO)[C@H]1O[C@H](CO)[C@@H](O)[C@H](OC(=O)C=CC2=CC(OC)=C(O)C(OC)=C2)[C@H]1O

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 1005.7±65.0 °C(Predicted)
• pka: 8.61±0.25(Predicted)